Cas no 1285495-93-3 (N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1285495-93-3
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 6160410
• PubChem ID: 133568633
• Update Time: 2025-06-11

N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide
• 1285495-93-3
• N'-[(1E)-(3-hydroxyphenyl)methylidene]-3-phenyl-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C17H18N4O2/c22-14-8-4-5-12(9-14)11-18-21-17(23)16-10-15(19-20-16)13-6-2-1-3-7-13/h1-9,11,15-16,19-20,22H,10H2,(H,21,23)/b18-11+
• InChI Key： FXBOREKWVRODIL-WOJGMQOQSA-N
• SMILES： O=C(C1CC(C2C=CC=CC=2)NN1)N/N=C/C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 310.14297583g/mol
• Monoisotopic Mass: 310.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Additional information on N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide

Professional Introduction to N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide (CAS No. 1285495-93-3)

N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide, a compound with the CAS number 1285495-93-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The molecular framework of this substance incorporates several key functional groups, including a hydroxyphenyl moiety and a carbohydrazide group, which contribute to its diverse chemical reactivity and biological properties.

The synthesis of N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide involves a multi-step process that requires precise control over reaction conditions and intermediates. The presence of the 1E-isomer indicates a specific geometric arrangement of the double bond, which can critically influence the compound's interactions with biological targets. This aspect has been a focus of recent research, as the stereochemistry of molecules often plays a pivotal role in their pharmacological efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific combination of functional groups in N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide suggests that it may exhibit multiple modes of action, making it a valuable candidate for further investigation.

The hydroxyphenyl group in this compound is particularly noteworthy, as it is known to enhance binding affinity and selectivity in biological systems. This feature has been exploited in the design of numerous drug candidates, where hydroxylated aromatic rings serve as key recognition elements for target proteins or enzymes. Additionally, the carbohydrazide moiety introduces potential sites for hydrogen bonding and covalent interactions, further expanding the compound's versatility in drug design.

Recent studies have highlighted the importance of scaffold diversity in medicinal chemistry, emphasizing the need for novel molecular architectures to overcome resistance and improve therapeutic outcomes. N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide aligns well with this trend, offering a unique structural motif that may be explored for developing next-generation therapeutics. The compound's potential to interact with multiple biological pathways makes it an attractive scaffold for rational drug design and high-throughput screening campaigns.

The field of computational chemistry has also played a crucial role in understanding the properties of N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide. Advanced modeling techniques have enabled researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters without the need for extensive experimental testing. These predictions have guided synthetic efforts and provided insights into the compound's potential therapeutic applications.

In conclusion, N'-(1E)-(3-hydroxyphenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.